![molecular formula C19H16N2O4S B3955280 5-(1,3-benzodioxol-5-ylmethylene)-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone](/img/structure/B3955280.png)
5-(1,3-benzodioxol-5-ylmethylene)-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone
Overview
Description
5-(1,3-benzodioxol-5-ylmethylene)-3-(4-ethoxyphenyl)-2-thioxo-4-imidazolidinone is a chemical compound that has been of interest in scientific research due to its potential applications in various fields. This compound is also known as BZML and has been synthesized using different methods.
Scientific Research Applications
BZML has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, BZML has been found to have anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use as an antibacterial and antifungal agent. In agriculture, BZML has been found to have insecticidal properties and can be used as a pesticide. In materials science, BZML has been studied for its potential use in the development of electronic devices due to its semiconducting properties.
Mechanism of Action
The mechanism of action of BZML is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It may also act as an antibacterial and antifungal agent by disrupting the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
BZML has been found to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, bacteria, and fungi. It has also been found to have insecticidal properties and can cause mortality in insects. However, the effects of BZML on humans and animals are not fully understood, and further studies are needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
One advantage of using BZML in lab experiments is its potential applications in various fields, including medicine, agriculture, and materials science. It is also relatively easy to synthesize and purify. However, one limitation is the lack of understanding of its mechanism of action and potential side effects on humans and animals.
Future Directions
There are several future directions for research on BZML. One direction is to study its potential use as an anticancer agent and its mechanism of action. Another direction is to study its potential use as an antibacterial and antifungal agent and its effects on bacteria and fungi. Additionally, further studies are needed to determine its safety and efficacy in humans and animals. Finally, research can be conducted to explore its potential use in materials science and its semiconducting properties.
Conclusion:
In conclusion, BZML is a chemical compound that has been of interest in scientific research due to its potential applications in various fields. It has been synthesized using different methods and has been studied for its potential use as an anticancer, antibacterial, and antifungal agent. Its mechanism of action and potential side effects on humans and animals are not fully understood, and further studies are needed to determine its safety and efficacy.
properties
IUPAC Name |
(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-3-(4-ethoxyphenyl)-2-sulfanylideneimidazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O4S/c1-2-23-14-6-4-13(5-7-14)21-18(22)15(20-19(21)26)9-12-3-8-16-17(10-12)25-11-24-16/h3-10H,2,11H2,1H3,(H,20,26)/b15-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXHZIFUEYHNYRZ-DHDCSXOGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC4=C(C=C3)OCO4)NC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/NC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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